![molecular formula C25H25N5O4S B2380776 2-((6,8-dimethyl-5,7-dioxo-2-(m-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide CAS No. 893906-72-4](/img/structure/B2380776.png)
2-((6,8-dimethyl-5,7-dioxo-2-(m-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide
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Description
2-((6,8-dimethyl-5,7-dioxo-2-(m-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Research on compounds with structural similarities often focuses on their synthesis and evaluation for biological activities. For example, compounds synthesized from visnaginone and khellinone have been investigated for their anti-inflammatory and analgesic properties, indicating the potential of structurally complex molecules in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such studies underscore the importance of chemical synthesis in creating novel entities with potential therapeutic benefits.
Molecular Imaging Applications
Radiosynthesis of ligands for imaging the translocator protein (18 kDa) with PET highlights another research application area. Compounds designed with specific structural features enable the development of radiolabeled ligands for in vivo imaging, providing tools for medical diagnostics and research into disease mechanisms (Dollé et al., 2008).
Antimicrobial Studies
Compounds derived from specific chemical scaffolds are often evaluated for their antimicrobial properties. Research on pyrimidinone and oxazinone derivatives fused with thiophene rings using certain starting materials demonstrates this approach, where synthesized compounds are screened for antibacterial and antifungal activities, contributing to the search for new antimicrobial agents (Hossan et al., 2012).
Anticonvulsant Agents
The synthesis of S-acetamide derivatives of thiopyrimidine as potential anticonvulsant agents illustrates the exploration of novel compounds for neurological applications. Through chemical synthesis and pharmacological evaluation, researchers aim to identify new treatments for convulsive disorders (Severina et al., 2020).
properties
IUPAC Name |
2-[1,3-dimethyl-7-(3-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O4S/c1-5-34-18-11-9-17(10-12-18)26-19(31)14-35-23-20-22(29(3)25(33)30(4)24(20)32)27-21(28-23)16-8-6-7-15(2)13-16/h6-13H,5,14H2,1-4H3,(H,26,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEWCMONEPGINFJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC(=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.